4-Bromo-2-(methoxymethoxy)benzenesulfonyl chloride
Description
4-Bromo-2-(methoxymethoxy)benzenesulfonyl chloride is a chemical compound that belongs to the class of sulfonates. It is commonly used in scientific research as a reagent for the synthesis of various organic compounds.
Scientific Research Applications
Synthesis and Chemical Reactivity
- A study detailed a facile synthesis process for various benzenesulfonyl chlorides, including derivatives similar to 4-Bromo-2-(methoxymethoxy)benzenesulfonyl chloride, by aqueous chlorination of aryl methoxymethyl sulfides (Dong-Wook Kim, Y. Ko, & S. H. Kim, 1992).
- Another research focused on the reactivity of halogen-substituted benzenesulfonyl chlorides in palladium-catalyzed desulfitative arylation, noting their potential for further chemical transformations without cleavage of carbon-halogen bonds (Aymen Skhiri et al., 2015).
Material Science and Photophysical Properties
- Research on zinc phthalocyanine derivatives substituted with new benzenesulfonamide groups, including those related to 4-Bromo-2-(methoxymethoxy)benzenesulfonyl chloride, showed promising results for Type II photosensitizers in cancer treatment through photodynamic therapy (M. Pişkin, E. Canpolat, & Ö. Öztürk, 2020).
- A study on 4-bromo-3-(methoxymethoxy) benzoic acid, a derivative of the subject chemical, revealed insights into its molecular structure, reactivity, and non-linear optical properties, highlighting its potential in various applications (S. Yadav et al., 2022).
Kinetics and Mechanism
- The kinetics and mechanism of solvolysis of benzenesulfonyl chlorides, including those with bromo substitutions, were explored, providing insights into the reaction processes and potential applications in various chemical reactions (R. E. Robertson & B. Rossal, 1971).
Crystal Structure Analysis
- A comparative study of the crystal structures of various bromo-hydroxy-benzoic acid derivatives, related to the chemical , was conducted to understand their intermolecular interactions and structural properties (P. A. Suchetan et al., 2016).
properties
IUPAC Name |
4-bromo-2-(methoxymethoxy)benzenesulfonyl chloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BrClO4S/c1-13-5-14-7-4-6(9)2-3-8(7)15(10,11)12/h2-4H,5H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
STAOGDKBQGXOBW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCOC1=C(C=CC(=C1)Br)S(=O)(=O)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BrClO4S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.57 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
2092808-82-5 |
Source
|
| Record name | 4-bromo-2-(methoxymethoxy)benzene-1-sulfonyl chloride | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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